(Rac)-M826

• Molecular Formula: C28H45N7O6
• Molecular Weight: 575.7 g/mol
• InChI: InChI=1S/C28H45N7O6/c1-8-10-11-12-13-34(7)16-22(36)19(14-24(37)38)30-26(39)21(9-2)35-17-23(28(4,5)6)31-25(27(35)40)29-15-20-18(3)32-41-33-20/h17,19,21H,8-16H2,1-7H3,(H,29,31)(H,30,39)(H,37,38)
• InChIKey: XIMITGPWYYFUQF-UHFFFAOYSA-N

(Rac)-M826: Reversible Caspase-3 Inhibitor

(Rac)-M826 is the racemic mixture of the small-molecule, non-peptide caspase-3 inhibitor M826 [1]. It is characterized as a potent (IC50 = 0.005 μM), selective, and reversible inhibitor of caspase-3 enzymatic activity [2]. This compound is a widely used chemical probe for studying the role of caspase-3 in apoptotic cell death pathways in both in vitro and in vivo models, particularly within the context of neurological disorders [3].

1

Reversible caspase-3/7 inhibition for temporal control in apoptosis studies

2

Suitable for neurological disease model research and in vivo neuroprotection assays

3

Non-peptide racemic mixture for structure-activity relationship studies

• [1] PeptideDB. (Rac)-M826 product database entry. View Source
• [2] Adooq Bioscience. (Rac)-M826 product datasheet. View Source
• [3] Han, B. H., et al. (2002). Selective, reversible caspase-3 inhibitor is neuroprotective and reveals distinct pathways of cell death after neonatal hypoxic-ischemic brain injury. J Biol Chem, 277(33), 30128-36. View Source

Why (Rac)-M826 Cannot Be Replaced

Generic substitution in caspase inhibition research is problematic due to profound differences in selectivity, mechanism of action, and in vivo utility. Broad-spectrum, irreversible inhibitors like z-VAD-fmk lack the target specificity of (Rac)-M826 and can obscure the distinct role of caspase-3 in cell death pathways [1]. Similarly, older peptide-based caspase-3 inhibitors (e.g., Ac-DEVD-CHO) often suffer from poor cell permeability and metabolic instability, drastically limiting their efficacy in cellular and animal models [2]. (Rac)-M826's combination of high potency, selectivity for caspase-3, reversible binding kinetics, and validated in vivo activity provides a unique, well-characterized tool that ensures experimental outcomes are directly attributable to caspase-3 inhibition, a level of confidence that cannot be achieved with less selective or poorly characterized alternatives [3].

Reversible vs. Irreversible Mechanism

Irreversible pan-caspase inhibitors like Z-VAD-FMK alter dynamic processes; M826's reversible action supports temporal control. Experimental outcomes may shift.

Selectivity Profile Differences

M826 inhibits both caspase-3 and -7. Inhibitors like M13, selective for caspase-3 over -7, may not replicate M826's broader executioner caspase response in complex models.

In Vivo Pharmacokinetics

Reported brain elimination half-life (T1/2) of ~3 hours is specific to M826. Other caspase inhibitors lack this characterization, impacting in vivo dosing regimen design.

• [1] Han, B. H., et al. (2002). Selective, reversible caspase-3 inhibitor is neuroprotective and reveals distinct pathways of cell death after neonatal hypoxic-ischemic brain injury. J Biol Chem, 277(33), 30128-36. View Source
• [2] Lee, D., et al. (2005). Novel pyrazinone mono-amides as potent and reversible caspase-3 inhibitors. Bioorg Med Chem Lett, 15(1), 131-5. View Source
• [3] Toulmond, S., et al. (2004). Neuroprotective effects of M826, a reversible caspase-3 inhibitor, in the rat malonate model of Huntington's disease. Br J Pharmacol, 141(4), 689-97. View Source

(Rac)-M826 Comparative Evidence

Caspase-3 Inhibitory Potency vs. Z-DEVD-FMK

M826, the active enantiomer in (Rac)-M826, demonstrates significantly higher potency and selectivity for caspase-3 compared to the commonly used broad-spectrum, irreversible caspase inhibitor Z-VAD-FMK. M826 exhibits an IC50 of 0.005 μM against caspase-3 [1], whereas Z-VAD-FMK is a pan-caspase inhibitor with off-target activity against other cysteine proteases and an IC50 for caspase-3 that is typically higher . This specificity is critical for dissecting caspase-3-dependent pathways without confounding inhibition of other caspases or proteases.

Caspase-3 Inhibition

Cross-study comparable

IC50 0.005 μM vs Ki 0.5 nM

Reported reversible inhibition vs. irreversible alkylation. Context-dependent potency.

Recombinant caspase-3 assay vs. kinetic inhibition assay

Evidence Dimension	Inhibitory Potency and Selectivity
Target Compound Data	IC50 = 0.005 μM for caspase-3; Selective, reversible
Comparator Or Baseline	Z-VAD-FMK: Pan-caspase inhibitor, irreversible, inhibits other cysteine proteases
Quantified Difference	Target Compound: Selective for caspase-3. Comparator: Broad-spectrum, non-selective.
Conditions	In vitro enzymatic assay against recombinant caspase-3

Why This Matters

Procuring a selective inhibitor like (Rac)-M826 ensures that observed biological effects are due specifically to caspase-3 inhibition, reducing experimental noise and enabling clear mechanistic conclusions.

• [1] Adooq Bioscience. (Rac)-M826 product datasheet. View Source

Selectivity: M826 vs. M13

Unlike many first-generation peptide-based caspase inhibitors, (Rac)-M826's active component, M826, is a reversible inhibitor [1]. This is a critical differentiator from irreversible inhibitors like Z-VAD-FMK or Z-DEVD-FMK, which permanently alkylate the active site cysteine. Reversible inhibition allows for temporal control of caspase-3 activity, enabling washout experiments to study the reversibility of apoptotic signaling and recovery of cellular function, which is not possible with irreversible inhibitors that cause permanent enzyme inactivation [2].

Selectivity Profile

Class-level inference

Caspase-3/7 vs Caspase-3

Broader caspase target range based on molecular modeling. Affects pathway response interpretation.

M13 is caspase-3 selective; M826 interacts with ARG_341 in caspase-7

Evidence Dimension	Inhibitor Binding Kinetics
Target Compound Data	Reversible
Comparator Or Baseline	Z-VAD-FMK, Z-DEVD-FMK: Irreversible
Quantified Difference	Reversible vs. Irreversible binding mode
Conditions	Mechanism of action classification

Why This Matters

The reversible nature of (Rac)-M826 makes it a superior chemical probe for studying the dynamics of caspase-3 signaling and for applications where permanent target inactivation is undesirable or would confound the interpretation of results.

• [1] Han, B. H., et al. (2002). Selective, reversible caspase-3 inhibitor is neuroprotective and reveals distinct pathways of cell death after neonatal hypoxic-ischemic brain injury. J Biol Chem, 277(33), 30128-36. View Source
• [2] Lee, D., et al. (2005). Novel pyrazinone mono-amides as potent and reversible caspase-3 inhibitors. Bioorg Med Chem Lett, 15(1), 131-5. View Source

In Vivo Efficacy vs. MK801 in HD Model

The translational relevance of (Rac)-M826 is underscored by its demonstrated in vivo efficacy in a disease-relevant animal model. In a rat model of neonatal hypoxic-ischemic (H-I) brain injury, treatment with M826 (the active component) resulted in a significant reduction in brain tissue loss [1]. Critically, the study showed that M826 specifically blocked caspase-3 activation and substrate cleavage while having no effect on calpain activation or caspase-2 processing, confirming its mechanistic selectivity in a complex in vivo system [1]. This in vivo validation sets (Rac)-M826 apart from many caspase inhibitors that have only been characterized in vitro.

In Vivo Neuroprotection

Head-to-head

Comparable to MK801

Reported model-response context in rat malonate model. Supports neuroprotection model endpoint review.

Intrastriatal injection (1.5 nmol) after malonate infusion

Evidence Dimension	In Vivo Target Engagement and Neuroprotection
Target Compound Data	Significant reduction in DNA fragmentation and brain tissue loss in neonatal H-I rat model
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant neuroprotection (reduction in tissue loss) versus vehicle
Conditions	In vivo rat model of neonatal hypoxic-ischemic brain injury; M826 administered by i.c.v. injection (30 nmol)

Why This Matters

This evidence de-risks procurement for studies requiring in vivo translation, as (Rac)-M826 has a proven track record of on-target efficacy and phenotypic rescue in a preclinical disease model.

• [1] Han, B. H., et al. (2002). Selective, reversible caspase-3 inhibitor is neuroprotective and reveals distinct pathways of cell death after neonatal hypoxic-ischemic brain injury. J Biol Chem, 277(33), 30128-36. View Source

Brain Pharmacokinetics: Half-Life and Diffusion

For neuroscience applications, brain exposure is a critical procurement criterion. Studies using a tritiated analogue of M826, [(3)H]M826, in a rat malonate model of Huntington's disease demonstrated that the compound effectively diffuses throughout the striatum following direct intracranial injection [1]. Furthermore, pharmacokinetic analysis revealed an elimination half-life (T1/2) of 3 hours within the rat striatum [1]. This quantifiable in vivo brain exposure profile provides a significant advantage over many peptide-based caspase inhibitors that lack the physicochemical properties for effective CNS penetration and are rapidly cleared.

Brain PK

Cross-study comparable

T1/2 ≈ 3 hours

Supports in vivo exposure-model design. Data to verify for different model contexts.

Rat striatum, intrastriatal infusion, LC-MS detection

Evidence Dimension	In Vivo Brain Pharmacokinetics
Target Compound Data	Diffuses throughout striatum; T1/2 in rat striatum = 3 hours
Comparator Or Baseline	Peptide-based caspase inhibitors (e.g., Ac-DEVD-CHO): Poor CNS penetration, rapid clearance
Quantified Difference	Target Compound: Quantified CNS exposure. Comparator: Generally poor or unquantified CNS exposure.
Conditions	In vivo rat model of Huntington's disease; intrastriatal injection of 1.5 nmol [(3)H]M826

Why This Matters

The documented brain exposure and half-life data justify the selection of (Rac)-M826 for in vivo CNS studies, providing a level of confidence in target engagement that is absent for many alternative caspase-3 inhibitors.

• [1] Toulmond, S., et al. (2004). Neuroprotective effects of M826, a reversible caspase-3 inhibitor, in the rat malonate model of Huntington's disease. Br J Pharmacol, 141(4), 689-97. View Source

Research Applications for (Rac)-M826

Neuroprotection in Huntington's Models

Use (Rac)-M826 to selectively and reversibly inhibit caspase-3 activity in vitro (e.g., in NT2 neuronal precursor cells or primary neuronal cultures) to elucidate its distinct role in apoptotic signaling, separate from the effects of other caspases or proteases like calpain. This is based on its high potency (IC50 = 0.005 μM) and demonstrated selectivity, which prevents confounding off-target effects common with pan-caspase inhibitors [1].

Reversible Caspase-3 Inhibition in Apoptosis

Employ (Rac)-M826 in preclinical rodent models of acute neurological injury, such as neonatal hypoxia-ischemia, to assess the therapeutic potential of selective caspase-3 inhibition. Its validated in vivo efficacy in reducing brain tissue loss and its favorable CNS exposure profile (striatal T1/2 = 3 h) make it a superior tool over peptide-based inhibitors [2].

Neonatal Hypoxic-Ischemic Brain Injury Studies

Leverage the reversible binding mechanism of (Rac)-M826's active component to perform temporal washout experiments. This application allows researchers to determine the point at which cells become irreversibly committed to apoptosis after caspase-3 activation, a critical question that cannot be addressed using irreversible inhibitors like Z-VAD-FMK [3].

Differentiating Caspase-3 vs. Caspase-7

Utilize (Rac)-M826 in vivo to provide proof-of-concept for caspase-3 as a therapeutic target in chronic neurodegenerative disorders. Its demonstrated ability to reduce lesion volume (by 39%) and cell death (by 24%) in a rat model of Huntington's disease provides a quantitative benchmark for assessing target engagement and efficacy of novel caspase-3-directed therapeutics [4].

Application

Selection Property

Validation Focus

Neuroprotection model studies

Reversible caspase-3/7 inhibition

Rat malonate and neonatal H-I model endpoints

Apoptosis temporal dynamics

Reversible mechanism of action

Pulse-chase assay and apoptotic commitment reversibility

In vivo PK/PD research

Brain tissue half-life ~3 hours

Dosing interval and target engagement review

Caspase-3 vs -7 differentiation

Broader caspase inhibition profile

Comparative studies with M13 or selective inhibitors

• [1] Han, B. H., et al. (2002). Selective, reversible caspase-3 inhibitor is neuroprotective and reveals distinct pathways of cell death after neonatal hypoxic-ischemic brain injury. J Biol Chem, 277(33), 30128-36. View Source
• [2] Toulmond, S., et al. (2004). Neuroprotective effects of M826, a reversible caspase-3 inhibitor, in the rat malonate model of Huntington's disease. Br J Pharmacol, 141(4), 689-97. View Source
• [3] Lee, D., et al. (2005). Novel pyrazinone mono-amides as potent and reversible caspase-3 inhibitors. Bioorg Med Chem Lett, 15(1), 131-5. View Source
• [4] Toulmond, S., et al. (2004). Neuroprotective effects of M826, a reversible caspase-3 inhibitor, in the rat malonate model of Huntington's disease. Br J Pharmacol, 141(4), 689-97. View Source